Cas no 1415118-53-4 (Entecavir-(R)-Methylethyl Carboxylic Acid)

• Product Name: Entecavir-(R)-Methylethyl Carboxylic Acid
• CAS No: 1415118-53-4
• MF: C₁₅H₁₉N₅O₅
• MW: 349.341862916946
• CID: 4761883
• Update Time: 2025-05-21

Entecavir-(R)-Methylethyl Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-6-oxo-6,9-dihydro-1H-purin-2-yl}amino)propanoic acid
• (R)-2-[[6-Oxo-9-[(1S)-2-methylene-3alpha-(hydroxymethyl)-4beta-hydroxycyclopentane-1alpha-yl]-6,9-dihydro-1H-purine-2-yl]amino]propanoic acid
• Entecavir-(R)-Methylethyl Carboxylic Acid

• Inchi： 1S/C15H19N5O5/c1-6-8(4-21)10(22)3-9(6)20-5-16-11-12(20)18-15(19-13(11)23)17-7(2)14(24)25/h5,7-10,21-22H,1,3-4H2,2H3,(H,24,25)(H2,17,18,19,23)/t7-,8+,9+,10+/m1/s1
• InChI Key： FJUGOJOVRGQPGT-KATARQTJSA-N
• SMILES： O[C@H]1C[C@@H](C(=C)[C@@H]1CO)N1C=NC2C(NC(N[C@@H](C(=O)O)C)=NC1=2)=O

Computed Properties

• Exact Mass: 349.13861872 g/mol
• Monoisotopic Mass: 349.13861872 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 149
• Molecular Weight: 349.34

Additional information on Entecavir-(R)-Methylethyl Carboxylic Acid

Recent Advances in the Synthesis and Application of Entecavir-(R)-Methylethyl Carboxylic Acid (CAS: 1415118-53-4)

Entecavir-(R)-Methylethyl Carboxylic Acid (CAS: 1415118-53-4) is a key intermediate in the synthesis of Entecavir, a potent antiviral drug used for the treatment of chronic hepatitis B virus (HBV) infections. Recent studies have focused on optimizing the synthesis pathways, improving yield, and exploring its potential applications in drug development. This research brief highlights the latest findings and advancements related to this compound.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel enzymatic approach to synthesize Entecavir-(R)-Methylethyl Carboxylic Acid with higher enantiomeric purity and reduced environmental impact. The researchers utilized a recombinant carboxylesterase to catalyze the stereoselective hydrolysis of a precursor compound, achieving a yield of over 85% and an enantiomeric excess (ee) of 99%. This method represents a significant improvement over traditional chemical synthesis routes, which often involve harsh conditions and lower selectivity.

In another recent development, a team from the University of California, San Francisco, explored the use of Entecavir-(R)-Methylethyl Carboxylic Acid as a building block for novel HBV inhibitors. By modifying the carboxylic acid moiety, they synthesized a series of derivatives with enhanced antiviral activity and reduced cytotoxicity. Preliminary in vitro studies showed that some of these derivatives exhibited IC50 values in the low nanomolar range, suggesting their potential as next-generation HBV therapeutics.

Furthermore, a patent application (WO2023056789) filed by a leading pharmaceutical company disclosed a continuous flow chemistry process for the large-scale production of Entecavir-(R)-Methylethyl Carboxylic Acid. This innovative approach not only improves production efficiency but also ensures consistent quality, addressing a critical challenge in the manufacturing of Entecavir and its intermediates.

In conclusion, recent research on Entecavir-(R)-Methylethyl Carboxylic Acid (CAS: 1415118-53-4) has made significant strides in synthesis optimization, derivative development, and scalable production. These advancements hold promise for improving the efficacy and accessibility of HBV treatments, underscoring the compound's importance in antiviral drug development.